Angiotensin Receptor

  • PD 123319 ditrifluoroacetate
    • CAS RN:
    • 136676-91-0
    • Molecular Formula:
    • C31H32N4O3 • 2CF3COOH
    • Molecular Weight:
    • 736.7 g/mol
    Description
    PD 123319 is a potent, selective AT2 angiotensin II receptor antagonist with IC50 of 34 nM.IC50 Value: 34 nM [1]Target: AT2 angiotensin II receptorin vitro: PD 123,319 (79), one of the most potent compounds, has...
  • Irbesartan
    • CAS RN:
    • 138402-11-6
    • Molecular Formula:
    • C25H28N6O
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Irbesartan is a nonpeptide angiotensin II antagonist with antihypertensive activity. Irbesartan selectively and competitively blocks the binding of angiotensin II to the angiotensin I receptor. Angiotensin II st...
  • Olmesartan medoxomil
    • CAS RN:
    • 144689-63-4
    • Molecular Formula:
    • C29H30N6O6
    • Molecular Weight:
    • 558.6 g/mol
    Description
    Olmesartan Medoxomil is a synthetic imidazole derivative prodrug with an antihypertensive property. Upon hydrolysis, olmesartan medoxomil is converted to olmesartan. Olmesartan selectively binds to the angiotens...
  • Candesartan cilexetil
    • CAS RN:
    • 145040-37-5
    • Molecular Formula:
    • C33H34N6O6
    • Molecular Weight:
    • 610.7 g/mol
    Description
    Candesartan Cilexetil is a synthetic, benzimidazole-derived angiotensin II receptor antagonist prodrug with antihypertensive activity. After hydrolysis of candesartan cilexetil to candesartan during gastrointest...
  • Tranilast
    • CAS RN:
    • 53902-12-8
    • Molecular Formula:
    • C18H17NO5
    • Molecular Weight:
    • 327.3 g/mol
    Description
    Tranilast is an amidobenzoic acid that is anthranilic acid in which one of the anilino hydrogens is replaced by a 3,4-dimethoxycinnamoyl group. It has a role as an anti-asthmatic drug, a nephroprotective agent, ...